Cas no 57592-43-5 (3-Fluoro-4-phenylbenzaldehyde)
3-Fluoro-4-phenylbenzaldehyde is a fluorinated aromatic aldehyde characterized by its phenyl and fluorine substituents on the benzaldehyde core. The fluorine atom enhances the compound's electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its structural features promote reactivity in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic compounds. The phenyl group contributes to increased lipophilicity, which can influence solubility and binding interactions in medicinal chemistry applications. This compound is typically utilized in research and development settings where precise functionalization of aromatic systems is required. Proper handling is advised due to its potential sensitivity to air and moisture.
3-Fluoro-4-phenylbenzaldehyde structure
Product Name:3-Fluoro-4-phenylbenzaldehyde
CAS No:57592-43-5
MF:C13H9FO
MW:200.208367109299
MDL:MFCD05664220
CID:821627
PubChem ID:2759083
Update Time:2025-06-07
3-Fluoro-4-phenylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-phenylbenzaldehyde
- 2-Fluoro-[1,1'-biphenyl]-4-carbaldehyde
- 2-Fluorobiphenyl-4-carboxaldehyde
- 2-fluoro-1,1'-biphenyl-4-carbaldehyde
- 2-fluorobiphenyl-4-carbaldehyde
- 2-Fluoro-biphenyl-4-carbaldehyde
- 548057_ALDRICH
- AC1MBZLN
- ACMC-20anuh
- AG-G-03334
- CTK5A7125
- 2-Fluoro-biphenyl-4-carboxaldehyde
- AKOS015912957
- 2-FLUOROBIPHENYL-4-CARBOXALDEHYDE 97
- F16102
- DB-072345
- 57592-43-5
- 2-Fluorobiphenyl-4-carboxaldehyde, 97%
- CS-0269779
- SCHEMBL257774
- DTXSID90374641
- EN300-1457898
- BBFKVFLWRKZSPM-UHFFFAOYSA-N
- AS-47774
-
- MDL： MFCD05664220
- Inchi： 1S/C13H9FO/c14-13-8-10(9-15)6-7-12(13)11-4-2-1-3-5-11/h1-9H
- InChI Key： BBFKVFLWRKZSPM-UHFFFAOYSA-N
- SMILES： FC1C=C(C=O)C=CC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 200.06377
- Monoisotopic Mass: 200.063743068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 27-31 °C (lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - PSA: 17.07
- Solubility: Not available
3-Fluoro-4-phenylbenzaldehyde Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36/37
-
Hazardous Material Identification：
- Risk Phrases：36/37/38
- Storage Condition：2-8°C
3-Fluoro-4-phenylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110659-5g |
2-Fluoro-[1,1'-biphenyl]-4-carbaldehyde |
57592-43-5 | 95% | 5g |
$411.60 | 2023-09-01 | |
| Fluorochem | 022377-1g |
3-Fluoro-4-phenylbenzaldehyde |
57592-43-5 | 97% | 1g |
￡200.00 | 2022-03-01 | |
| Fluorochem | 022377-5g |
3-Fluoro-4-phenylbenzaldehyde |
57592-43-5 | 97% | 5g |
￡436.00 | 2022-03-01 | |
| Fluorochem | 022377-25g |
3-Fluoro-4-phenylbenzaldehyde |
57592-43-5 | 97% | 25g |
￡769.00 | 2022-03-01 | |
| abcr | AB166529-1 g |
3-Fluoro-4-phenylbenzaldehyde; 97% |
57592-43-5 | 1 g |
€315.60 | 2023-07-20 | ||
| abcr | AB166529-5 g |
3-Fluoro-4-phenylbenzaldehyde; 97% |
57592-43-5 | 5 g |
€635.40 | 2023-07-20 | ||
| abcr | AB166529-25 g |
3-Fluoro-4-phenylbenzaldehyde; 97% |
57592-43-5 | 25 g |
€1,086.40 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y0986648-5g |
2-Fluoro-[1,1'-biphenyl]-4-carbaldehyde |
57592-43-5 | 95% | 5g |
$400 | 2024-08-02 | |
| abcr | AB166529-1g |
3-Fluoro-4-phenylbenzaldehyde, 97%; . |
57592-43-5 | 97% | 1g |
€534.50 | 2025-04-17 | |
| abcr | AB166529-5g |
3-Fluoro-4-phenylbenzaldehyde, 97%; . |
57592-43-5 | 97% | 5g |
€1382.20 | 2025-04-17 |
3-Fluoro-4-phenylbenzaldehyde Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
57592-43-5 (3-Fluoro-4-phenylbenzaldehyde) Related Products
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- 885964-50-1(3'-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbaldehyde)
- 1261486-00-3(5,2',3'-Trifluorobiphenyl-3-carboxaldehyde)
- 1261798-74-6(2,2',3'-Trifluorobiphenyl-4-carboxaldehyde)
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- 1178690-77-1(3',2-Difluorobiphenyl-5-carboxaldehyde)
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